N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C16H22N4O2S/c1-6-20-11(3)15(10(2)19-20)18-16(23)17-12-7-8-13(21-4)14(9-12)22-5/h7-9H,6H2,1-5H3,(H2,17,18,23)
• InChI Key: ZSXUKZNQJFLUJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=S)NC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea is a chemical compound that has been widely studied for its potential therapeutic applications. It is a thiourea derivative that has shown promise in treating various diseases, including cancer and inflammation. In

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea is not fully understood. However, it is believed to work through multiple pathways. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It also has antioxidant properties, reducing oxidative stress in cells. Additionally, it has been shown to modulate the immune system, reducing inflammation and promoting healing.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress in cells, and modulate the immune system. Additionally, it has been shown to have anti-microbial properties, inhibiting the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit the growth and proliferation of cancer cells, and its anti-inflammatory and anti-microbial properties. However, there are also limitations to its use in lab experiments. These include its limited solubility in water, which can make it difficult to work with in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea. These include further studies on its mechanism of action, its potential therapeutic applications in various diseases, and its use in combination with other drugs for improved efficacy. Additionally, future studies could investigate the toxicity and safety of this compound at various concentrations and in different cell types. Overall, the potential applications of this compound make it an exciting area of research for the future.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea can be synthesized through a multi-step process. The starting materials include 3,4-dimethoxyaniline, ethyl acetoacetate, and 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde. The synthesis involves the condensation of these starting materials, followed by the addition of thiourea and purification steps. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells. It has also been studied for its anti-inflammatory properties, reducing inflammation and oxidative stress in cells. Additionally, it has been shown to have anti-microbial properties, inhibiting the growth of bacteria and fungi.